Cas no 2228721-57-9 (1-(4-cyclopropylphenyl)cyclopropylmethanol)

• Product Name: 1-(4-cyclopropylphenyl)cyclopropylmethanol
• CAS No: 2228721-57-9
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 5962202
• PubChem ID: 165626880
• Update Time: 2025-06-29

1-(4-cyclopropylphenyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-cyclopropylphenyl)cyclopropylmethanol
• [1-(4-cyclopropylphenyl)cyclopropyl]methanol
• EN300-1777237
• 2228721-57-9

• Inchi： 1S/C13H16O/c14-9-13(7-8-13)12-5-3-11(4-6-12)10-1-2-10/h3-6,10,14H,1-2,7-9H2
• InChI Key： MMWGSIVGFZCOHQ-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC(=CC=2)C2CC2)CC1

Computed Properties

• Exact Mass: 188.120115130g/mol
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(4-cyclopropylphenyl)cyclopropylmethanol

1-(4-Cyclopropylphenyl)cyclopropylmethanol: A Comprehensive Overview

The compound with CAS No. 2228721-57-9, commonly referred to as 1-(4-cyclopropylphenyl)cyclopropylmethanol, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique cyclopropyl and phenolic groups, exhibits a diverse range of chemical properties that make it a valuable compound for various applications. Recent studies have highlighted its potential in drug design, material science, and environmental chemistry, underscoring the importance of understanding its structure, synthesis, and reactivity.

1-(4-Cyclopropylphenyl)cyclopropylmethanol is a derivative of cyclopropane, a three-membered ring hydrocarbon known for its high ring strain and reactivity. The presence of the cyclopropane ring in this compound contributes to its distinctive electronic properties and makes it a promising candidate for exploring novel chemical reactions. Researchers have recently focused on the synthesis of this compound using advanced methodologies such as palladium-catalyzed cross-coupling reactions and organocatalytic processes. These methods not only enhance the efficiency of synthesis but also pave the way for the development of more complex derivatives with enhanced functionality.

The structural features of 1-(4-cyclopropylphenyl)cyclopropylmethanol include a cyclopropane ring fused to a phenol group, creating a unique molecular architecture. This structure allows for versatile interactions with other molecules, making it suitable for applications in drug delivery systems and bioactive agents. For instance, recent studies have demonstrated its ability to act as a chiral auxiliary in asymmetric synthesis, enabling the formation of enantiomerically enriched compounds with high precision.

In terms of applications, 1-(4-cyclopropylphenyl)cyclopropylmethanol has shown promise in the development of pharmaceutical agents targeting various diseases. Its ability to modulate cellular signaling pathways makes it a potential candidate for anti-inflammatory and anticancer therapies. Additionally, this compound has been explored as a building block in the synthesis of advanced materials, such as polymers and nanomaterials, due to its unique mechanical properties and compatibility with various chemical functionalizations.

Recent advancements in computational chemistry have further elucidated the electronic properties of 1-(4-cyclopropylphenyl)cyclopropylmethanol, providing insights into its reactivity under different conditions. Quantum mechanical calculations have revealed that the cyclopropane ring exhibits significant π-backbonding interactions with adjacent functional groups, enhancing its stability and reactivity. These findings have inspired new strategies for optimizing its synthesis and exploring its catalytic applications.

Moreover, 1-(4-cyclopropylphenyl)cyclopropylmethanol has been investigated for its role in environmental chemistry. Its ability to act as a catalyst in the degradation of organic pollutants has been reported in several studies, highlighting its potential for use in pollution control technologies. This dual functionality—simultaneously acting as both a reactive intermediate and an environmental catalyst—underscores the versatility of this compound.

In conclusion, 1-(4-cyclopropylphenyl)cyclopropylmethanol (CAS No. 2228721-57-9) stands out as a multifaceted compound with significant implications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research endeavors. As ongoing studies continue to unravel its full potential, this compound is poised to make substantial contributions to both academic and industrial sectors.